Cas no 137641-18-0 (2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)

• Product name: 2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• CAS No: 137641-18-0
• MF: C₁₉H₁₂N₂O₂F₄
• MW: 376.30438
• CID: 1245574
• PubChem ID: 21714637

2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-(3-fluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• COVREZVPVSRTPZ-UHFFFAOYSA-N
• SCHEMBL7953393
• 137641-18-0

• Inchi： InChI=1S/C19H12F4N2O2/c20-13-5-2-6-14(11-13)24-18(26)16-8-3-9-17(25-16)27-15-7-1-4-12(10-15)19(21,22)23/h1-11H,(H,24,26)
• InChI Key： COVREZVPVSRTPZ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)OC2=CC=CC(=N2)C(=O)NC3=CC(=CC=C3)F)C(F)(F)F

Computed Properties

• Exact Mass: 376.08356
• Monoisotopic Mass: 376.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• PSA: 51.22